4-chloro-N-[2-(4-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide

• IUPAC Name: 4-chloro-N-[2-(4-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide
• InChI: InChI=1S/C19H15ClN4O3S/c1-11-2-5-13(6-3-11)23-18(14-9-28-10-16(14)22-23)21-19(25)12-4-7-15(20)17(8-12)24(26)27/h2-8H,9-10H2,1H3,(H,21,25)
• InChI Key: CCNSLCYKSTUDBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C3CSCC3=N2)NC(=O)C4=CC(=C(C=C4)Cl)[N+](=O)[O-]
• Molecular Formula: C19H15ClN4O3S
• Molecular Weight: 414.9 g/mol

Description

This compound is a pyrazole derivative. It has been found to have potent antileishmanial and antimalarial activities.

Synthesis Analysis

The compound is synthesized as a hydrazine-coupled pyrazole derivative. The structures of the synthesized compounds were verified using elemental microanalysis, FTIR, and 1H NMR techniques.

Molecular Structure Analysis

The molecular structure of the compound has been analyzed using various techniques. The molecular formula is C14H12ClNO.

Scientific Research Applications

Nonlinear Optical (NLO) Materials

The compound’s non-centrosymmetric space group structure makes it a potential candidate for nonlinear optical applications. Nonlinear optical materials are crucial in optoelectronics, photonics, and laser technology. When chromophores possess highly delocalized π electron systems, they exhibit good macroscopic NLO responses and high molecular hyperpolarizability. Organic single crystals like 4-chloro-3-nitro-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide are lightweight, cost-effective, and easy to fabricate. .

Anti-Inflammatory and Analgesic Activities

Derivatives of this compound have shown promising anti-inflammatory and analgesic properties. For instance, (S)-N-(1-(benzo[d]thiazol-2-ylamino)-3-(1H-indol-2-yl)-1-oxopropan-2-yl)-N-(4-nitrophenylsulfonyl)benzamide and (S)-N-(benzo[d]thiazol-2-yl)-1-(4-nitrophenylsulfonyl)pyrrolidine-2-carboxamide exhibited significant anti-inflammatory effects. .

Absence of Visible Absorption

In the visible region, 4-chloro-3-nitro-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide does not exhibit any absorption. .

Crystal Growth Studies

Researchers have successfully grown single crystals of novel organic compounds, including 4-chloro-3-nitrobenzophenone, using conventional slow evaporation solution techniques. .

Mechanism of Action

A molecular simulation study was performed to justify the potent in vitro antipromastigote activity of the compound. It has a desirable fitting pattern in the LmPTR1 pocket (active site) characterized by lower binding free energy.